4-((4-Iodobenzyl)oxy)piperidine hydrochloride

• IUPAC Name: 4-[(4-iodophenyl)methoxy]piperidine;hydrochloride
• InChI: InChI=1S/C12H16INO.ClH/c13-11-3-1-10(2-4-11)9-15-12-5-7-14-8-6-12;/h1-4,12,14H,5-9H2;1H
• InChI Key: LEJCCLJVMDYJMK-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OCC2=CC=C(C=C2)I.Cl
• Molecular Formula: C12H17ClINO
• Molecular Weight: 353.63 g/mol

Description

4-((4-Iodobenzyl)oxy)piperidine hydrochloride is a synthetic organic compound with the molecular formula C12H17ClINO. It has a molecular weight of 353.63 g/mol. This compound is typically stored in a dark place, under an inert atmosphere, at room temperature.

Molecular Structure Analysis

The InChI code for 4-((4-Iodobenzyl)oxy)piperidine hydrochloride is 1S/C12H16INO.ClH/c13-11-3-1-10(2-4-11)9-15-12-5-7-14-8-6-12;/h1-4,12,14H,5-9H2;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

4-((4-Iodobenzyl)oxy)piperidine hydrochloride is a solid compound. It is recommended to be stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Crystal Structure : A study by Xue Si-jia (2011) synthesized a novel compound similar to 4-((4-Iodobenzyl)oxy)piperidine hydrochloride, focusing on its synthesis, crystal structure, and bioactivity. This research demonstrates the potential for synthesizing derivatives of piperidine compounds for scientific investigation (Xue Si-jia, 2011).

• Radioiodination Techniques : Research by Sadeghzadeh et al. (2014) explored the radioiodination of piperidine derivatives, a technique that could be applicable for creating radiolabeled versions of 4-((4-Iodobenzyl)oxy)piperidine hydrochloride for use in nuclear medicine or biochemical studies (Sadeghzadeh et al., 2014).

• Crystal and Molecular Structure : Szafran et al. (2007) characterized 4-Piperidinecarboxylic acid hydrochloride, a related compound, using X-ray diffraction and FTIR spectrum. Understanding the structural properties of similar compounds can provide insights into the properties of 4-((4-Iodobenzyl)oxy)piperidine hydrochloride (Szafran et al., 2007).

Pharmacological Properties

• Cytotoxic and Anticancer Agents : A study by Dimmock et al. (1998) on piperidinol derivatives, which are structurally related to 4-((4-Iodobenzyl)oxy)piperidine hydrochloride, revealed their potential as cytotoxic and anticancer agents. This suggests possible medical applications for piperidine derivatives in cancer research (Dimmock et al., 1998).

• Anti-Acetylcholinesterase Activity : Research by Sugimoto et al. (1990) found that certain piperidine derivatives possess significant anti-acetylcholinesterase activity. This suggests potential therapeutic uses for similar compounds, including 4-((4-Iodobenzyl)oxy)piperidine hydrochloride, in treating neurological disorders (Sugimoto et al., 1990).

Mechanism of Action

The mechanism of action for 4-((4-Iodobenzyl)oxy)piperidine hydrochloride is not specified in the search results. It’s important to note that the compound is intended for research use only and not for human or veterinary use.

Safety and Hazards

The compound is classified under the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305 (IF IN EYES), P351 (Rinse cautiously with water for several minutes), and P338 (Remove contact lenses, if present and easy to do. Continue rinsing).